[(1,4-dimethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine

• Molecular Formula: C11H17N5
• Molecular Weight: 219.29 g/mol
• IUPAC Name: N-[(2,4-dimethylpyrazol-3-yl)methyl]-1-(1-methylpyrazol-3-yl)methanamine
• InChI: InChI=1S/C11H17N5/c1-9-6-13-16(3)11(9)8-12-7-10-4-5-15(2)14-10/h4-6,12H,7-8H2,1-3H3
• InChI Key: RAMDCIBLEWBGEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1)C)CNCC2=NN(C=C2)C

Description

The compound [(1,4-dimethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine is a bifunctional amine derivative containing two substituted pyrazole rings. Pyrazole-based compounds are widely studied for their versatility in medicinal chemistry, agrochemicals, and materials science due to their hydrogen-bonding capabilities, aromatic stability, and tunable electronic properties . This compound features methyl groups at the 1- and 4-positions of one pyrazole ring and a methyl group at the 1-position of the other, which may influence its solubility, steric bulk, and intermolecular interactions.

Preparation Methods

The synthesis of [(1,4-dimethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine typically involves the reaction of appropriate pyrazole derivatives under controlled conditions. One common method involves the reaction of 1,4-dimethyl-1H-pyrazole-5-carbaldehyde with 1-methyl-1H-pyrazole-3-carbaldehyde in the presence of a suitable amine source and a catalyst . The reaction is usually carried out in an organic solvent such as ethanol or tetrahydrofuran (THF) at low temperatures to ensure high yield and purity of the product .

Chemical Reactions Analysis

[(1,4-dimethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding pyrazole oxides.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced pyrazole derivatives.

Substitution: The compound can undergo substitution reactions with halogens or other electrophiles, leading to the formation of substituted pyrazole derivatives.

Scientific Research Applications

[(1,4-dimethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound has shown potential as an antimicrobial and antitumor agent.

Medicine: It is being investigated for its potential use in the treatment of various diseases, including cancer and infectious diseases.

Industry: The compound is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of [(1,4-dimethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and proteins, leading to the disruption of cellular processes in target organisms . For example, it has been shown to inhibit the activity of enzymes involved in DNA replication and repair, leading to cell death in cancer cells .

Comparison with Similar Compounds

Structural Analogs and Their Key Features

The following table summarizes structural analogs identified in the evidence, highlighting differences in substituents, molecular weight, and inferred properties:

Compound Name	Molecular Formula	Substituents	Molecular Weight	Key Inferred Properties
[(1,4-Dimethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine	C₁₀H₁₆N₆	Dual pyrazole cores with methyl groups at 1,4- and 1-positions	220.28 g/mol	Moderate lipophilicity; potential for hydrogen bonding due to amine and pyrazole N-atoms
Benzyl[(1,4-dimethyl-1H-pyrazol-5-yl)methyl]amine	C₁₄H₁₈N₄	Benzyl group replaces one pyrazole ring	242.32 g/mol	Higher lipophilicity; reduced hydrogen-bonding capacity compared to the target compound
1-[(4-Chloro-1H-pyrazol-1-yl)methyl]-5-methyl-1H-pyrazol-3-amine	C₈H₁₀ClN₅	Chlorine substituent at 4-position of pyrazole	211.65 g/mol	Increased polarity; potential halogen bonding interactions
1-Methyl-5-(piperidine-1-carbonyl)-1H-pyrazol-3-amine	C₁₀H₁₆N₄O	Piperidine-carboxyl group introduces steric bulk and basicity	208.27 g/mol	Enhanced solubility in polar solvents; possible pharmacological activity

Analysis of Substituent Effects

Electron-Donating vs. Electron-Withdrawing Groups

• The target compound’s methyl groups are electron-donating, which may stabilize the pyrazole rings and increase lipophilicity.

Steric and Hydrogen-Bonding Profiles

• The dual pyrazole cores in the target compound provide multiple nitrogen sites for hydrogen bonding, a feature critical in crystal packing and molecular recognition . However, the benzyl-substituted analog lacks this advantage due to the absence of a second pyrazole ring, reducing its capacity for directional interactions.

Pharmacological Implications

• Piperidine-containing analogs (e.g., ) often exhibit improved bioavailability due to their basicity and solubility. The target compound’s lack of such groups may limit its pharmacokinetic profile unless formulated with enhancers.

Biological Activity

The compound [(1,4-dimethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine is a pyrazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of oncology and inflammation. This article synthesizes current research findings regarding its biological activity, focusing on anticancer properties, anti-inflammatory effects, and other pharmacological implications.

• Molecular Formula : C12H19N5
• Molecular Weight : 219.31 g/mol
• CAS Number : 1856088-63-5

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets such as enzymes and receptors involved in cell proliferation and inflammation. The dual pyrazole structure allows for multiple points of interaction, enhancing its efficacy against various biological targets.

Anticancer Activity

Recent studies have demonstrated that pyrazole derivatives exhibit significant cytotoxic effects against various cancer cell lines. For instance:

Compound	Cell Line	IC50 (µM)	Reference
[(1,4-dimethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine	MCF7	3.79
N,N-bis[(3,5-dimethylpyrazol-1-yl)methyl]aniline	Hep-2	3.25
Ethyl derivatives	A549	26.00

The compound has been shown to induce apoptosis in cancer cells while also inhibiting tumor growth through mechanisms that may involve the modulation of signaling pathways related to cell survival and proliferation.

Anti-inflammatory Effects

In addition to anticancer properties, pyrazole derivatives have been studied for their anti-inflammatory potential. The mechanism often involves the inhibition of cyclooxygenase (COX) enzymes, which play a critical role in the inflammatory response.

Case Studies

Several case studies have highlighted the effectiveness of pyrazole derivatives in clinical settings:

• MCF7 Breast Cancer Cells : A study indicated that the compound exhibited an IC50 value of 3.79 µM against MCF7 cells, demonstrating its potential as a therapeutic agent in breast cancer treatment.
• A549 Lung Cancer Cells : Another study reported an IC50 value of 26 µM against A549 cells, suggesting that this compound could be effective in targeting lung cancer.
• Hepatocellular Carcinoma : Research has shown that certain pyrazole derivatives can significantly reduce cell viability in HepG2 cells, indicating their potential use in liver cancer therapies.

Pharmacological Implications

The pharmacological implications of [(1,4-dimethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine extend beyond anticancer and anti-inflammatory activities. The compound's ability to modulate various biological pathways suggests potential applications in treating other diseases characterized by dysregulated cell growth or inflammation.